6-Chloro-2,3-dimethylimidazo[1,2-b]pyridazine

• IUPAC Name: 6-chloro-2,3-dimethylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C8H8ClN3/c1-5-6(2)12-8(10-5)4-3-7(9)11-12/h3-4H,1-2H3
• InChI Key: HLRWSGWOBOHHGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=N1)C=CC(=N2)Cl)C
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol

Description

6-Chloro-2,3-dimethylimidazo[1,2-b]pyridazine is a heterocyclic compound with potential applications in scientific research. It is a member of the imidazo[1,2-b]pyridazine family of compounds, which have been studied for their biological activities.

Mechanism of Action

The mechanism of action of 6-Chloro-2,3-dimethylimidazo[1,2-b]pyridazine is not fully understood. However, it has been suggested that it may inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Inhibition of topoisomerase II can lead to DNA damage and cell death, which may explain its antitumor activity. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects in vitro. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacterial cells by disrupting their cell walls. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Chloro-2,3-dimethylimidazo[1,2-b]pyridazine in lab experiments is its potential for antitumor and antimicrobial activity. It may be useful in the development of new cancer treatments and antibiotics. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine its toxicity profile and potential side effects.

Future Directions

There are several future directions for research on 6-Chloro-2,3-dimethylimidazo[1,2-b]pyridazine. One direction is to further elucidate its mechanism of action and biochemical and physiological effects. Another direction is to explore its potential as a therapeutic agent in the treatment of cancer and bacterial infections. Additionally, it may be useful to investigate its potential toxicity and side effects in vivo. Further studies are needed to fully understand the potential applications of this compound in scientific research.
Conclusion
This compound is a heterocyclic compound with potential applications in scientific research. It has been shown to have antitumor and antimicrobial activity in vitro, and its mechanism of action is currently being studied. Further research is needed to fully understand the potential applications of this compound in the development of new cancer treatments and antibiotics.

Synthesis Methods

The synthesis of 6-Chloro-2,3-dimethylimidazo[1,2-b]pyridazine involves the reaction of 2,3-dimethylimidazo[1,2-a]pyridine with chloroacetic acid in the presence of a strong acid catalyst. The resulting product is then treated with sodium hydroxide to yield this compound. This synthesis method has been reported in the literature and can be easily reproduced in the laboratory.

Scientific Research Applications

6-Chloro-2,3-dimethylimidazo[1,2-b]pyridazine has been studied for its potential applications in scientific research. It has been shown to have antitumor activity in vitro against a variety of cancer cell lines, including breast, lung, and colon cancer. In addition, it has been shown to have antimicrobial activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).